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Compound of Interest

Compound Name:
2-Chloro-5-hydroxy-4-

methoxybenzaldehyde

CAS No.: 89938-55-6

Cat. No.: B1488104 Get Quote

Executive Summary: Immediate Action Protocol
Chemical Name: 2-Chloro-5-hydroxy-4-methoxybenzaldehyde CAS Number: 18268-76-3

Primary Hazard: Irritant (Skin/Eye/Respiratory), Halogenated Organic Waste Stream: Solid

Halogenated Organic Waste (Do NOT drain dispose)

Quick Disposal Decision Matrix:

If Solid (Pure/Spilled): Collect in a dedicated solid waste container labeled "Halogenated

Organic Solids."

If in Solution: Collect in "Halogenated Solvent Waste" carboy.

Spill Cleanup: Use inert absorbent (vermiculite/sand). Do NOT use combustible materials

like sawdust.

Chemical Profile & Hazard Identification
Before handling waste, you must understand the chemical's reactivity profile to prevent

incompatible mixing.[1] This compound possesses three distinct functional groups—an

aldehyde, a phenol (hydroxyl), and an aryl chloride—that dictate its disposal logic.[1]
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Property Data Operational Implication

Physical State Solid (Powder/Crystals)

Must be dissolved for liquid

waste streams or bagged for

solid waste.

Reactivity Aldehyde & Phenol groups

Incompatible with Strong

Oxidizers. Can undergo

oxidation or polymerization.

Acidity Weakly Acidic (Phenol)

Incompatible with Strong

Bases. Exothermic reaction

possible.

Combustibility Combustible

Keep away from open

flames/heat sources during

staging.[2]

Toxicity Irritant (H315, H319, H335)

Standard PPE (Nitrile gloves,

safety glasses, lab coat)

required.[1]

Critical Safety Note: As a halogenated compound, this chemical releases toxic hydrogen

chloride (HCl) and potentially chlorinated dioxins if incinerated at low temperatures.[1] It must

be sent to a facility capable of high-temperature incineration with scrubbers.

Waste Segregation & Compatibility
Proper segregation is the single most effective safety control in chemical disposal. Mixing this

compound with incompatible waste streams can result in fire, toxic gas evolution, or regulatory

fines.[1]

Segregation Logic
DO NOT MIX WITH:

Strong Oxidizers: (e.g., Nitric acid, Peroxides, Permanganates).[1] The aldehyde group is

easily oxidized, potentially generating heat.[1]
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Strong Bases: (e.g., Sodium Hydroxide).[1] The phenolic proton is acidic; mixing causes

deprotonation and heat generation.

Non-Halogenated Solvents: While chemically compatible with many organic solvents,

mixing halogenated compounds into non-halogenated waste streams significantly

increases disposal costs and complicates incineration.[1]

Visualization: Segregation Decision Tree
The following diagram outlines the logical flow for categorizing waste containing 2-Chloro-5-
hydroxy-4-methoxybenzaldehyde.
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Figure 1: Decision logic for segregating 2-Chloro-5-hydroxy-4-methoxybenzaldehyde waste

to ensure regulatory compliance and safety.

Operational Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Substance &
Contaminated Debris)
Applicability: Expired reagent, contaminated paper towels, gloves, and weighing boats.[1]

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a double-

lined clear plastic waste bag designated for hazardous solids.

Labeling: Affix a hazardous waste label.

Constituents: Write "2-Chloro-5-hydroxy-4-methoxybenzaldehyde" and "Solid Debris."

Hazard Checkbox: Check "Toxic" and "Irritant."

Filling: Place solid waste gently into the container to minimize dust generation.

Expert Tip: If the powder is fine and dusty, dampen it slightly with a compatible solvent

(like ethanol) before bagging to prevent inhalation risk, provided the bag is chemically

resistant.[1]

Closure: Seal the bag with tape or screw the lid tightly. Do not overfill (leave 10%

headspace).

Protocol B: Liquid Waste Disposal (Reaction Mixtures)
Applicability: Mother liquors, wash solvents, or dissolved reagent.[1][3]

Container Selection: Use a chemically resistant carboy (HDPE or Glass) specifically marked

for Halogenated Solvents.

Compatibility Check: Ensure the carboy does not contain strong oxidizers or acids.
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Transfer:

Use a funnel to prevent spills.

Pour slowly to avoid splashing.

Logging: Immediately update the waste log attached to the carboy.

Entry: "2-Chloro-5-hydroxy-4-methoxybenzaldehyde solution (<5%)".

Note: Even if the solvent is non-halogenated (e.g., methanol), the presence of this

chlorinated solute reclassifies the entire container as Halogenated Waste.[1]

Protocol C: Spill Cleanup (Emergency Response)
Scenario: < 50g spill on a benchtop.

Evacuate & PPE: Alert nearby personnel. Don double nitrile gloves, safety goggles, and an

N95 mask or respirator if dust is visible.[1]

Containment: Cover the spill with an inert absorbent material (Vermiculite, dry sand, or

commercial spill pads).[1]

Warning: Do NOT use paper towels directly on large piles of pure chemical, as this creates

a high surface area for potential reaction or dust dispersion.[1]

Collection: Sweep the absorbent/chemical mixture into a dustpan using a spark-proof tool

(plastic scoop).

Disposal: Transfer to the Solid Halogenated Waste container (Protocol A).

Decontamination: Wipe the area with soap and water.[2] Dispose of the wipe in the same

waste container.

Regulatory Framework (RCRA & EPA)
For researchers in the US, compliance with the Resource Conservation and Recovery Act

(RCRA) is mandatory.[1]
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Waste Classification: This compound is not explicitly listed on the EPA "P" (Acutely Toxic) or

"U" (Toxic) lists. However, it must be characterized by its properties.

Characteristic Waste:

If mixed with flammable solvents, it carries code D001 (Ignitable).[1][3][4][5]

Due to the halogen content, it is treated as Halogenated Organic Waste (often coded

under F001/F002 if spent solvents are involved, or generic halogenated streams).[1]

Land Disposal Restrictions (LDR): Halogenated organics are generally banned from land

disposal without prior treatment (incineration).

Visualization: The Disposal Lifecycle
This workflow illustrates the path of the chemical from the lab bench to final destruction.
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Figure 2: Lifecycle of 2-Chloro-5-hydroxy-4-methoxybenzaldehyde waste, emphasizing the

chain of custody from generation to incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1488104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

